Cas no 10040-52-5 ((3-Aminotutyl)(methyl)amine)

• Product Name: (3-Aminotutyl)(methyl)amine
• CAS No: 10040-52-5
• MF: C₅H₁₄N₂
• MW: 102.178061008453
• MDL: MFCD12796845
• CID: 4775551
• Update Time: 2026-02-26

(3-Aminotutyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (3-Aminotutyl)(methyl)amine
• N1-Methylbutane-1,3-diamine
• 1-N-methylbutane-1,3-diamine
• SB30054

• MDL： MFCD12796845
• Inchi： 1S/C5H14N2/c1-5(6)3-4-7-2/h5,7H,3-4,6H2,1-2H3
• InChI Key： ZOKREBLWJYZZLL-UHFFFAOYSA-N
• SMILES： N(C)CCC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• XLogP3: -0.4
• Topological Polar Surface Area: 38

Additional information on (3-Aminotutyl)(methyl)amine

Introduction to CAS No 10040-52-5 and (3-Aminotutyl)(methyl)amine

CAS No 10040-52-5 is a unique identifier for a specific chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, along with its derivative (3-Aminotutyl)(methyl)amine, has been the subject of numerous studies due to its potential applications in drug synthesis and bioconjugation techniques. The detailed exploration of these compounds not only highlights their structural and functional attributes but also underscores their significance in advancing therapeutic modalities.

The chemical structure of CAS No 10040-52-5 encompasses a framework that is highly versatile, enabling its use as a precursor in the synthesis of more complex molecules. This versatility is particularly evident in the pharmaceutical industry, where such compounds are often employed as intermediates in the production of active pharmaceutical ingredients (APIs). The reactivity of CAS No 10040-52-5 allows for modifications that can enhance drug efficacy, improve pharmacokinetic profiles, and expand therapeutic options for various diseases.

One of the most compelling aspects of CAS No 10040-52-5 is its role in the development of bioconjugates. Bioconjugation involves the covalent attachment of a biomolecule to a drug molecule, which can improve drug delivery, stability, and specificity. The (3-Aminotutyl)(methyl)amine derivative, derived from CAS No 10040-52-5, serves as an excellent linker in such bioconjugation strategies. Its amine functionalities provide multiple sites for further chemical modifications, allowing researchers to tailor the properties of the final conjugate to meet specific biological requirements.

Recent advancements in medicinal chemistry have highlighted the importance of (3-Aminotutyl)(methyl)amine in the design of targeted therapies. For instance, this compound has been utilized in the development of antibodies-drug conjugates (ADCs), which are revolutionizing cancer treatment by delivering cytotoxic agents directly to tumor cells while minimizing side effects on healthy tissues. The ability of (3-Aminotutyl)(methyl)amine to form stable bonds with both the antibody and the payload molecule ensures high payload retention and controlled release, critical factors for therapeutic success.

The synthesis and characterization of CAS No 10040-52-5 and its derivatives have been supported by cutting-edge analytical techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided invaluable insights into their molecular structures and interactions. These studies not only confirm the identity and purity of the compounds but also reveal key structural features that influence their biological activity.

In addition to its applications in drug development, CAS No 10040-52-5 has shown promise in materials science. Its unique chemical properties make it suitable for use in polymer chemistry, where it can be incorporated into materials with enhanced durability and functionality. Such materials have potential applications in biomedical devices, coatings, and advanced composites, further demonstrating the broad utility of this compound.

The future prospects for CAS No 10040-52-5 and (3-Aminotutyl)(methyl)amine are vast and exciting. Ongoing research aims to explore new synthetic pathways that could improve yield and reduce costs, making these compounds more accessible for industrial applications. Furthermore, investigations into their biological mechanisms are expected to uncover novel therapeutic targets and applications across various medical disciplines.

In conclusion, CAS No 10040-52-5 and its derivative (3-Aminotutyl)(methyl)amine represent significant advancements in chemical research with far-reaching implications for pharmaceuticals and materials science. Their unique properties and versatile applications position them as cornerstone compounds in modern chemistry, driving innovation and progress in multiple sectors.